Cas no 1261455-98-4 (5-Methyl-2-(trifluoromethoxy)benzonitrile)

• Product Name: 5-Methyl-2-(trifluoromethoxy)benzonitrile
• CAS No: 1261455-98-4
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 4986526
• Update Time: 2025-06-08

5-Methyl-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(trifluoromethoxy)benzonitrile
• 5-Methyl-2-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C9H6F3NO/c1-6-2-3-8(7(4-6)5-13)14-9(10,11)12/h2-4H,1H3
• InChI Key： VVUNMUNLOFWGIT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.2
• Topological Polar Surface Area: 33

Additional information on 5-Methyl-2-(trifluoromethoxy)benzonitrile

5-Methyl-2-(trifluoromethoxy)benzonitrile: An Overview of a Versatile Compound (CAS No. 1261455-98-4)

5-Methyl-2-(trifluoromethoxy)benzonitrile (CAS No. 1261455-98-4) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structure and properties, has found applications in various areas, including the synthesis of pharmaceutical intermediates and the development of functional materials.

The molecular structure of 5-Methyl-2-(trifluoromethoxy)benzonitrile consists of a benzene ring substituted with a methyl group at the 5-position and a trifluoromethoxy group at the 2-position, along with a cyano group at the 3-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for diverse applications.

In recent years, the synthesis and characterization of 5-Methyl-2-(trifluoromethoxy)benzonitrile have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One notable method involves the reaction of 2-trifluoromethoxybenzonitrile with methyl iodide in the presence of a base, such as potassium carbonate. This approach not only simplifies the synthetic process but also enhances the overall yield and purity of the final product.

The physical properties of 5-Methyl-2-(trifluoromethoxy)benzonitrile are well-documented. It is a colorless solid with a melting point of approximately 78°C and a boiling point around 160°C at reduced pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 5-Methyl-2-(trifluoromethoxy)benzonitrile exhibits versatile behavior. The cyano group can undergo nucleophilic addition reactions, making it useful as a building block for synthesizing more complex molecules. Additionally, the trifluoromethoxy group imparts unique electronic properties to the molecule, enhancing its reactivity in certain transformations. For instance, it can participate in electrophilic aromatic substitution reactions and can be used as a leaving group in nucleophilic substitution reactions.

The biological activity of 5-Methyl-2-(trifluoromethoxy)benzonitrile has also been explored in various studies. Research has shown that this compound exhibits potential as an intermediate in the synthesis of pharmaceuticals with diverse therapeutic applications. For example, it has been used to synthesize compounds with anti-inflammatory, analgesic, and antitumor activities. The presence of the trifluoromethoxy group is particularly noteworthy, as it can modulate the pharmacological properties of the final drug molecules.

In the context of materials science, 5-Methyl-2-(trifluoromethoxy)benzonitrile has found applications in the development of functional materials with unique properties. Its ability to form stable complexes with metal ions makes it useful in coordination chemistry and supramolecular assemblies. Additionally, its electronic properties have been exploited in the design of organic semiconductors and photovoltaic materials.

The environmental impact of 5-Methyl-2-(trifluoromethoxy)benzonitrile is another important consideration. Studies have shown that this compound is relatively stable under normal environmental conditions and does not pose significant ecological risks when handled properly. However, appropriate disposal methods should be followed to minimize any potential environmental impact.

In conclusion, 5-Methyl-2-(trifluoromethoxy)benzonitrile (CAS No. 1261455-98-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific fields.